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Compound of Interest

Compound Name: 2',3'-Dihydroxyacetophenone

Cat. No.: B030278 Get Quote

Essential Safety and Handling Guide for 2',3'-
Dihydroxyacetophenone
This guide provides crucial safety protocols, operational procedures, and disposal plans for

handling 2',3'-Dihydroxyacetophenone (CAS No. 13494-10-5) in a laboratory setting. The

information is intended for researchers, scientists, and professionals in drug development to

ensure safe handling and minimize exposure risks.

While specific safety data for 2',3'-Dihydroxyacetophenone is limited, the following guidance

is based on safety data sheets for structurally similar isomers such as 2',4'-, 2',5'-, and 2',6'-

Dihydroxyacetophenone. These compounds are consistently classified as causing skin, eye,

and potential respiratory irritation.[1][2][3][4][5][6][7] Therefore, prudent laboratory practices are

essential.

Hazard Identification and Classification
Signal Word: Warning[1][5][6]

Primary Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory

irritation.[1][2][4][5][7][8][9] May be harmful if swallowed.[2][5]

Personal Protective Equipment (PPE)
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Consistent use of appropriate PPE is the most critical step in preventing exposure. The

following table summarizes the required equipment based on data for dihydroxyacetophenone

isomers.

Protection Type Specific Recommendations Source

Eye/Face Protection

Wear chemical splash-

resistant safety glasses or

goggles conforming to EU

EN166 or OSHA 29 CFR

1910.133 standards. A face

shield may be appropriate for

larger quantities or when

splashing is likely.

[1][6][10]

Hand Protection

Handle with chemical-resistant

gloves (e.g., Nitrile rubber).

Gloves must be inspected

before use and disposed of

properly after handling.

[1][2][3][5][7][8]

Body Protection

Wear a lab coat or long-

sleeved clothing to prevent

skin contact.

[1][7][8]

Respiratory Protection

Under normal laboratory use

with adequate ventilation, no

respiratory protection is

typically needed. For large-

scale use, in cases of

insufficient ventilation, or when

generating dust, use a

NIOSH/MSHA or European

Standard EN 136 approved

respirator.

[1][2][7][8]

Operational and Handling Protocols
1. Engineering Controls:
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Always work in a well-ventilated area.[1][10]

Use a local exhaust ventilation system or a chemical fume hood, especially when handling

the powder form, to minimize dust and fume generation.[2][3][10]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[5][6][7][10]

2. Safe Handling Practices:

Avoid all direct contact with skin, eyes, and clothing.[8][10]

Avoid breathing dust or fumes.[8][9][10] Minimize dust generation during handling.[10]

Do not eat, drink, or smoke in the laboratory area where chemicals are handled.[1]

Wash hands thoroughly with soap and water after handling the substance and before breaks.

[1][2][3][10]

Keep containers tightly closed when not in use.[1][2][3][8][10]

3. Storage:

Store in a cool, dry, and well-ventilated place.[1][8][10]

Keep the container tightly closed and sealed.[1][3][8]

Store away from incompatible materials such as strong oxidizing agents.[6]

Emergency and Disposal Procedures
1. First Aid Measures:

General Advice: If symptoms persist, consult a physician and show them the Safety Data

Sheet (SDS).[2]

If Inhaled: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention.[1][3][5][8][10]
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In Case of Skin Contact: Immediately wash off with plenty of soap and water for at least 15

minutes while removing contaminated clothing. If skin irritation occurs, get medical advice.[1]

[3][8][10]

In Case of Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at

least 15 minutes. Remove contact lenses if present and easy to do so. Seek immediate

medical attention.[1][2][8][10]

If Swallowed: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Never give anything by mouth to an unconscious person. Seek medical attention

if symptoms occur.[2][5][8][10]

2. Accidental Release (Spill) Plan:

Personal Precautions: Wear full personal protective equipment (goggles, gloves, lab coat,

and respirator if necessary) and ensure adequate ventilation. Keep unprotected personnel

away.[10]

Containment & Cleaning: Use dry clean-up procedures to avoid generating dust. Carefully

sweep up or vacuum the spilled material and place it into a suitable, labeled, and closed

container for disposal.[1][10]

Environmental Precautions: Prevent the substance from entering drains or waterways.[2]

Post-Cleanup: After cleanup, decontaminate and launder all protective clothing before reuse.

3. Disposal Plan:

Dispose of the chemical and any contaminated materials in accordance with all federal,

state, and local environmental regulations.[10]

The substance should be sent to an approved waste disposal plant.[8][10]

Do not reuse empty containers. Dispose of them as unused product.[3][10]
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The following diagram illustrates the standard workflow for safely handling this chemical from

preparation to disposal.

1. Preparation Phase

2. Handling Phase

3. Post-Handling & Cleanup

4. Disposal

Emergency Protocol

Review SDS

Don PPE
(Goggles, Gloves, Lab Coat)

Verify Engineering Controls
(Fume Hood, Eyewash Station)

Handle Chemical
(Minimize Dust)

Accidental Spill?

Store in Tightly
Sealed Container

Decontaminate Work Area

Wash Hands Thoroughly

Remove & Store/Dispose of PPE

Collect Waste in
Labeled Container

Dispose via Approved
Waste Management Service

No

Follow Spill Protocol:
1. Evacuate & Alert

2. Don Full PPE
3. Contain & Clean Up

4. Dispose as Hazardous Waste

Yes
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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